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Compound of Interest

Compound Name: Sudan II

CAS No.: 40881-21-8

Cat. No.: B7823213

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Sudan II
(Solvent Orange 7), a synthetic azo dye. The information presented herein is intended to

support research, development, and analytical activities involving this compound. All

quantitative data has been summarized for clarity, and detailed experimental protocols are

provided for key analytical and synthetic procedures.

Core Chemical Properties of Sudan II
Sudan II is a lysochrome (fat-soluble) diazo dye. It presents as a red to orange-brownish

powder and is known for its use as a staining agent in microscopy, particularly for triglycerides.

[1][2][3] Its chemical structure features a substituted phenyl group linked to a naphthol moiety

via an azo bridge.

Physicochemical Data
A summary of the key physicochemical properties of Sudan II is presented in the table below

for easy reference and comparison.
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Property Value References

IUPAC Name

1-[(2,4-

dimethylphenyl)diazenyl]napht

halen-2-ol

[4]

Synonyms
Solvent Orange 7, C.I. 12140,

Sudan Red II
[5]

Chemical Formula C₁₈H₁₆N₂O

Molecular Weight 276.33 g/mol

Appearance
Red to orange-brownish

powder

Melting Point 156–158 °C

Solubility

DMSO: 30 mg/mLEthanol: 1

mg/mLChloroform: 10

mg/mLWater: InsolubleOther

Solvents: Soluble in acetone

and benzene.

Maximum Absorption (λmax)
493 nm (in methanol)420 nm

(secondary peak in methanol)

Spectral Characteristics
The spectral properties of Sudan II are crucial for its identification and quantification.

UV-Visible Spectroscopy: In methanol, Sudan II exhibits a primary absorption maximum at

approximately 493 nm and a secondary peak around 420 nm. A study of a mixture of Sudan I

and II in ethanol showed a maximum absorption at 490 nm.

Infrared (IR) Spectroscopy: The IR spectrum of Sudan II is characterized by bands

corresponding to its functional groups, including the azo (-N=N-) and hydroxyl (-OH) groups.

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of Sudan II are outlined below. These

protocols are based on established procedures for azo dyes and analytical techniques for

Sudan dye detection.

Synthesis of Sudan II via Diazotization and Azo Coupling
This protocol describes a general method for the synthesis of azo dyes, which is applicable to

Sudan II. The synthesis is a two-step process involving the diazotization of an aromatic amine

followed by an azo coupling reaction.

Step 1: Diazotization of 2,4-Dimethylaniline

Dissolve 2,4-dimethylaniline in a cold aqueous solution of a strong acid, typically

hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂) dropwise while maintaining

the low temperature.

The reaction mixture will form the corresponding diazonium salt. This intermediate is

unstable and should be used immediately in the next step.

Step 2: Azo Coupling with 2-Naphthol

Prepare a solution of 2-naphthol in an aqueous alkaline solution, such as sodium hydroxide.

Cool this solution in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the 2-naphthol solution with

constant stirring.

An electrophilic aromatic substitution will occur, resulting in the formation of the Sudan II azo

dye as a colored precipitate.

Isolate the precipitate by filtration, wash it with cold water, and dry it.
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High-Performance Liquid Chromatography (HPLC)
Analysis of Sudan II
This protocol outlines a reversed-phase HPLC method for the separation and detection of

Sudan II, adapted from methods for the analysis of Sudan dyes in various matrices.

1. Standard and Sample Preparation:

Standard Stock Solution: Prepare a 1 mg/mL stock solution of Sudan II in HPLC-grade

methanol. Store this solution at 4°C in a foil-wrapped container to prevent photodegradation.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with methanol to achieve the desired concentrations for calibration.

Sample Preparation (from a solid matrix):

Homogenize a known weight of the sample.

Extract the dye with a suitable organic solvent, such as acetonitrile or a mixture of

acetone, dichloromethane, and methanol.

Centrifuge or filter the extract to remove solid particles.

The extract may require a cleanup step using solid-phase extraction (SPE) with a C18

cartridge to remove interfering matrix components.

Evaporate the solvent and reconstitute the residue in the mobile phase or methanol before

injection.

2. HPLC Conditions:

Column: A reversed-phase C18 column is typically used (e.g., 150 mm x 4.6 mm, 5 µm

particle size).

Mobile Phase: An isocratic mobile phase of methanol and water or a gradient elution with

acetonitrile and water is commonly employed.

Flow Rate: A typical flow rate is 1.0 mL/min.
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Detection: A UV-Vis or photodiode array (PDA) detector set at the maximum absorption

wavelength of Sudan II (493 nm) is used for detection.

Visualizations
The following diagrams illustrate the synthesis workflow for azo dyes and a typical experimental

workflow for the HPLC analysis of Sudan II.
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Caption: General synthesis workflow for Sudan II via diazotization and azo coupling.
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Caption: Experimental workflow for the HPLC analysis of Sudan II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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